2-((3-(4-chlorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[[3-(4-chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C20H15ClN4O4S2/c21-12-1-5-14(6-2-12)24-19(27)18-16(9-10-30-18)23-20(24)31-11-17(26)22-13-3-7-15(8-4-13)25(28)29/h1-8H,9-11H2,(H,22,26)
• InChI Key: YCMYTYRDZKQIMI-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1N=C(N(C2=O)C3=CC=C(C=C3)Cl)SCC(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H15ClN4O4S2
• Molecular Weight: 474.9 g/mol

Description

The compound “2-((3-(4-chlorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-nitrophenyl)acetamide” is a chemical with the linear formula C17H14ClN3O2S2. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C17H14ClN3O2S2. It has a molecular weight of 391.901.

Scientific Research Applications

Synthesis and Chemical Properties

Studies on related compounds highlight their roles in synthetic chemistry, including the development of novel chemical entities. For example, research into similar thieno[2,3-d]pyrimidine derivatives has shown their potential as dual thymidylate synthase and dihydrofolate reductase inhibitors, indicating applications in cancer therapy and antibacterial drug design (Gangjee et al., 2008). Additionally, the synthesis of compounds with related structures has led to discoveries in antimicrobial activities, suggesting the potential of such compounds in developing new antibacterial and antifungal agents (Desai et al., 2008).

Potential Biological Activities

The structure of 2-((3-(4-chlorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-nitrophenyl)acetamide is indicative of potential biological activities. Compounds with similar structural features have been explored for their anticancer, anti-inflammatory, and analgesic properties, highlighting the therapeutic potential of this chemical class (Rani et al., 2014). Furthermore, derivatives of similar structures have shown insecticidal activity, offering possibilities for agricultural applications (Rashid et al., 2021).

Synthetic Pathways and Drug Development

The chemical synthesis of related molecules has provided insights into potential synthetic pathways that could be applied to the production of this compound. These pathways could facilitate the development of new drugs, particularly in the context of targeting specific biological pathways or diseases (Manjunath et al., 1997).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.